Cas no 1797982-61-6 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone
• CAS No: 1797982-61-6
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 5374685
• Update Time: 2025-05-21

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone

• Inchi： 1S/C18H15N3OS/c22-18(21-8-7-16-15(11-21)10-19-12-20-16)14-5-3-13(4-6-14)17-2-1-9-23-17/h1-6,9-10,12H,7-8,11H2
• InChI Key： NUIZGZMXSCQPNA-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC=C(C2SC=CC=2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone

7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidin-6-Yl-(4-Thiophen-2-Ylphenyl)Methanone: A Comprehensive Overview

The compound 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone, identified by the CAS number 1797982-61-6, represents a significant advancement in the field of heterocyclic chemistry. This compound is a derivative of the pyrido[4,3-d]pyrimidine class, which has garnered substantial attention due to its unique structural features and potential applications in drug discovery and materials science. The integration of a thiophene moiety further enhances its electronic properties, making it a promising candidate for various research and industrial applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Stille coupling to achieve high yields and purity. Recent studies have focused on optimizing these reactions to minimize environmental impact while maximizing efficiency. The structural integrity of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone has been confirmed through advanced analytical techniques such as X-ray crystallography and NMR spectroscopy.

One of the most intriguing aspects of this compound is its potential in pharmacology. Preclinical studies have demonstrated its ability to modulate key biological targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that it could serve as a lead compound in the development of novel therapeutic agents for conditions such as cancer and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated research into its pharmacokinetic properties and bioavailability.

In addition to its medicinal applications, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-ylphenyl)methanone has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in thin-film deposition techniques have enabled researchers to explore its potential in flexible electronics, a rapidly growing field with applications in wearable technology and IoT devices.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic configuration and reactivity patterns. These computational models have been validated through experimental studies, ensuring their reliability for predicting the behavior of similar compounds. Such interdisciplinary approaches are pivotal in advancing our knowledge of complex molecular systems.

In conclusion, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-thiophen-2-yphenyl)methanone stands at the forefront of contemporary chemical research. Its versatile structure and potential applications across multiple disciplines underscore its importance in both academic and industrial settings. As research continues to uncover new facets of this compound's properties, it is poised to make significant contributions to the advancement of science and technology.